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Compound of Interest

Compound Name: Isooctadecan-1-al

Cat. No.: B15175681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isooctadecan-1-al, systematically known as 16-methylheptadecanal (CAS No. 61497-47-0), is

a branched-chain, long-chain fatty aldehyde.[1] While the broader class of fatty aldehydes is

recognized for its role in cellular signaling and metabolism, specific research and commercial

availability of high-purity isooctadecan-1-al is limited. This guide provides a summary of the

currently available information on commercial suppliers, general experimental protocols

applicable to its analysis, and an overview of the biological pathways in which similar long-

chain fatty aldehydes are known to participate.

Commercial Suppliers of Isooctadecan-1-al
The commercial availability of high-purity isooctadecan-1-al is not widespread, and detailed

specifications from suppliers are often not publicly listed. Researchers are advised to contact

the identified potential suppliers directly to inquire about purity, availability, and to request a

certificate of analysis.
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Supplier Contact Information Notes

Angene International Limited Website: --INVALID-LINK--

Listed as a supplier in

chemical buyers' guides.

Specific purity and availability

need to be confirmed.

CHEMOS GmbH & Co. KG Website: --INVALID-LINK--

Listed as a supplier in

chemical buyers' guides.

Specific purity and availability

need to be confirmed.

Note: The information presented in this table is based on listings in chemical supply directories.

Direct confirmation of product availability and purity specifications is essential.

Physicochemical Properties
Property Value Source

Molecular Formula C18H36O PubChem[1]

Molecular Weight 268.5 g/mol PubChem[1]

IUPAC Name 16-methylheptadecanal PubChem[1]

CAS Number 61497-47-0 PubChem[1]

Experimental Protocols
Detailed experimental protocols specifically for isooctadecan-1-al are not readily available in

the scientific literature. However, general methodologies for the handling, storage, and analysis

of long-chain fatty aldehydes are applicable.

General Handling and Storage of Long-Chain Aldehydes
Long-chain aldehydes are susceptible to oxidation and polymerization.[2] Proper handling and

storage are crucial to maintain their integrity.

Storage: It is recommended to store isooctadecan-1-al under an inert atmosphere (e.g.,

argon or nitrogen) at a low temperature (2-8°C) to minimize degradation.[3] Containers
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should be tightly sealed and protected from light.

Handling: All manipulations should be carried out in a well-ventilated fume hood.[3] Due to

the potential for reactivity, contact with strong oxidizing and reducing agents should be

avoided.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of fatty aldehydes.[4][5][6] The following is a

general protocol that can be adapted for isooctadecan-1-al.

Objective: To separate and identify isooctadecan-1-al in a sample.

Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for lipid analysis (e.g., a non-polar or medium-polarity column)

Helium (carrier gas)

Sample containing isooctadecan-1-al

Appropriate solvent (e.g., hexane or dichloromethane)

Syringe for sample injection

Procedure:

Sample Preparation: Dissolve the sample containing isooctadecan-1-al in a suitable solvent

to a known concentration. If the aldehyde is present in a complex matrix, a prior extraction

and purification step may be necessary.[7]

GC-MS Instrument Setup:

Set the injector temperature (e.g., 250°C).
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Set the oven temperature program. A typical program might start at a lower temperature

(e.g., 90°C), ramp up to a higher temperature (e.g., 260°C) to elute the aldehyde, and then

hold for a period to ensure all components have eluted.[8] The exact parameters will need

to be optimized for the specific instrument and column.

Set the carrier gas flow rate (e.g., 1 mL/min).

Set the mass spectrometer to scan a relevant mass range (e.g., m/z 50-400).

Injection: Inject a small volume of the prepared sample (e.g., 1 µL) into the GC.

Data Acquisition: Acquire the data as the sample runs through the GC-MS system.

Data Analysis:

Identify the peak corresponding to isooctadecan-1-al based on its retention time.

Confirm the identity of the peak by analyzing its mass spectrum. Look for the molecular

ion (M+) and characteristic fragmentation patterns of long-chain aldehydes.[7]

Biological Context and Signaling Pathways
Long-chain fatty aldehydes are involved in various biological processes, acting as signaling

molecules and intermediates in metabolic pathways.[9][10] They can be generated through

several enzymatic and non-enzymatic routes within the cell.[11][12] An accumulation of fatty

aldehydes can lead to cellular stress, while their regulated production is crucial for normal

physiological functions.[13]

Below is a generalized diagram illustrating the metabolic sources and potential signaling roles

of fatty aldehydes.
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Caption: Generalized metabolic pathways for the generation and fate of long-chain fatty

aldehydes.

This diagram illustrates that long-chain fatty aldehydes, such as isooctadecan-1-al, can be

synthesized from various lipid precursors. Once formed, they can be either detoxified through

oxidation or participate in cellular signaling and potentially form adducts with macromolecules.

Conclusion
Isooctadecan-1-al is a long-chain fatty aldehyde with limited readily available commercial and

scientific information. Researchers interested in this compound should be prepared to directly

engage with chemical suppliers to ascertain purity and availability. The experimental protocols

and biological context provided in this guide, based on the broader class of long-chain fatty

aldehydes, offer a foundational framework for initiating research with isooctadecan-1-al.
Further investigation is needed to fully elucidate the specific properties and biological functions

of this particular branched-chain aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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